Cas no 2740754-93-0 (3-(Piperidin-1-yl)bicyclo[1.1.1]pentan-1-amine dihydrochloride)

• Product Name: 3-(Piperidin-1-yl)bicyclo[1.1.1]pentan-1-amine dihydrochloride
• CAS No: 2740754-93-0
• MF: C₁₀H₁₉ClN₂
• MW: 202.724261522293
• CID: 6074488
• PubChem ID: 163342165
• Update Time: 2025-06-15

3-(Piperidin-1-yl)bicyclo[1.1.1]pentan-1-amine dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-(Piperidin-1-yl)bicyclo[1.1.1]pentan-1-amine dihydrochloride
• EN300-37408204
• 2740754-93-0
• EN300-37378855

• Inchi： 1S/C10H18N2.ClH/c11-9-6-10(7-9,8-9)12-4-2-1-3-5-12;/h1-8,11H2;1H
• InChI Key： SOKDMPBXPILLBC-UHFFFAOYSA-N
• SMILES： NC12CC(N3CCCCC3)(C1)C2.Cl

Computed Properties

• Exact Mass: 238.1003540g/mol
• Monoisotopic Mass: 238.1003540g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 186
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 29.3Ų

Additional information on 3-(Piperidin-1-yl)bicyclo[1.1.1]pentan-1-amine dihydrochloride

Introduction to 3-(Piperidin-1-yl)bicyclo[1.1.1]pentan-1-amine dihydrochloride (CAS No. 2740754-93-0)

3-(Piperidin-1-yl)bicyclo[1.1.1]pentan-1-amine dihydrochloride, identified by its CAS number 2740754-93-0, is a structurally complex organic compound that has garnered significant attention in the field of pharmaceutical research and drug development. This compound belongs to the class of bicyclic amines, characterized by its fused cycloalkane ring system and an amine functional group attached to a piperidine moiety. The presence of the dihydrochloride salt form indicates that the free base has been converted into its salt, which enhances its solubility and stability, making it more suitable for various biochemical and pharmacological applications.

The molecular framework of 3-(Piperidin-1-yl)bicyclo[1.1.1]pentan-1-amine dihydrochloride consists of a bicyclo[1.1.1]pentane core, which is a three-membered fused ring system with one carbon atom shared between two rings. This unique structural motif imparts distinct steric and electronic properties to the molecule, making it a versatile scaffold for designing novel bioactive compounds. The piperidine ring, a six-membered heterocyclic structure containing nitrogen, introduces basicity and lipophilicity, which are critical factors in determining the compound's interaction with biological targets.

In recent years, there has been growing interest in exploring the pharmacological potential of bicyclo[1.1.1]pentane derivatives, particularly those incorporating nitrogen-containing heterocycles like piperidine. These compounds have shown promise in various therapeutic areas, including central nervous system (CNS) disorders, inflammation, and cancer. The amine functional group at the 1-position of the bicyclic system provides a site for further chemical modification, allowing researchers to fine-tune the molecule's properties for specific biological activities.

The dihydrochloride salt form of 3-(Piperidin-1-yl)bicyclo[1.1.1]pentan-1-amine dihydrochloride enhances its pharmacokinetic profile by improving solubility in aqueous media and increasing its stability under various storage conditions. This makes it an attractive candidate for further investigation in preclinical and clinical studies. The compound's ability to cross the blood-brain barrier and interact with intracellular targets has been a focus of several research groups aiming to develop new treatments for neurological disorders.

Recent studies have highlighted the potential of 3-(Piperidin-1-yl)bicyclo[1.1.1]pentan-1-amine dihydrochloride as a lead compound for drug discovery. Its structural features suggest that it may act as a modulator of neurotransmitter receptors or ion channels, which are implicated in conditions such as depression, anxiety, and epilepsy. Preclinical data indicate that derivatives of this compound exhibit anxiolytic and antidepressant-like effects in animal models, warranting further exploration in human trials.

The synthesis of 3-(Piperidin-1-yl)bicyclo[1.1.1]pentan-1-amine dihydrochloride involves multi-step organic reactions that require careful optimization to achieve high yields and purity. Key steps typically include cyclization reactions to form the bicyclic core, followed by functional group transformations to introduce the piperidine moiety and convert the free base into its dihydrochloride salt. Advanced synthetic techniques such as transition metal-catalyzed cross-coupling reactions have been employed to enhance efficiency and selectivity in these processes.

The pharmacological evaluation of 3-(Piperidin-1-yl)bicyclo[1.1.1]pentan-1-amine dihydrochloride has revealed interesting interactions with various biological targets. In vitro studies have demonstrated its binding affinity to certain G-protein coupled receptors (GPCRs), which are critical mediators of cellular signaling pathways involved in physiological processes such as pain perception, mood regulation, and immune responses. Additionally, preliminary experiments suggest that this compound may exhibit inhibitory effects on specific enzymes associated with inflammatory pathways.

The potential therapeutic applications of 3-(Piperidin-1-yl)bicyclo[1.1.1]pentan-1-amine dihydrochloride extend beyond CNS disorders. Its structural motifs are also found in other bioactive molecules targeting cancer cell proliferation and angiogenesis. Researchers are exploring its efficacy as an antitumor agent by investigating its ability to disrupt key signaling cascades that drive tumor growth and metastasis.

The development of novel drug candidates like 3-(Piperidin-1-yl)bicyclo[1.1.1]pentan-1-amine dihydrochloride relies heavily on high-throughput screening (HTS) technologies combined with computational modeling to identify promising scaffolds early in the discovery process. These approaches enable researchers to rapidly assess large libraries of compounds for their biological activity against predefined targets, streamlining the drug development pipeline.

In conclusion, 3-(Piperidin-1-ylbicyclo[11.11.11]pentan-amine dihydrochloride) (CAS No.2740754-93-0) represents a structurally intriguing compound with significant potential in pharmaceutical research.
Its unique chemical architecture
and demonstrated biological activity make it
a valuable asset for further
investigation into novel therapeutic
interventions across multiple disease
areas.
As research progresses,
additional insights into its mechanism
of action and pharmacological profile
are expected to emerge,
providing new opportunities
for drug development.

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